Cas no 897759-39-6 (N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide)
N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide
- Benzamide, N-(5-chloro-4-methyl-2-benzothiazolyl)-3-methoxy-
- AKOS024610596
- F1813-0168
- N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-3-methoxybenzamide
- 897759-39-6
- CCG-317825
-
- Inchi: 1S/C16H13ClN2O2S/c1-9-12(17)6-7-13-14(9)18-16(22-13)19-15(20)10-4-3-5-11(8-10)21-2/h3-8H,1-2H3,(H,18,19,20)
- InChI Key: FHVKMELBYWLFJP-UHFFFAOYSA-N
- SMILES: C(NC1=NC2=C(C)C(Cl)=CC=C2S1)(=O)C1=CC=CC(OC)=C1
Computed Properties
- Exact Mass: 332.0386265g/mol
- Monoisotopic Mass: 332.0386265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- Density: 1.402±0.06 g/cm3(Predicted)
- pka: 8.91±0.70(Predicted)
N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1813-0168-2μmol |
N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide |
897759-39-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1813-0168-5μmol |
N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide |
897759-39-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1813-0168-10μmol |
N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide |
897759-39-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1813-0168-20μmol |
N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide |
897759-39-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1813-0168-1mg |
N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide |
897759-39-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1813-0168-2mg |
N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide |
897759-39-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1813-0168-3mg |
N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide |
897759-39-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1813-0168-4mg |
N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide |
897759-39-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1813-0168-5mg |
N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide |
897759-39-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1813-0168-10mg |
N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide |
897759-39-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide
Introduction to N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide (CAS No. 897759-39-6)
N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide, identified by its CAS number 897759-39-6, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzothiazole core and the methoxybenzamide moiety contribute to its diverse chemical interactions, making it a promising candidate for further research.
The structural composition of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide includes a benzothiazole ring system substituted with a chlorine atom at the 5-position and a methyl group at the 4-position. This arrangement enhances its reactivity and binding affinity, which are critical factors in pharmaceutical applications. The presence of the methoxybenzamide group further extends its utility, as it can participate in hydrogen bonding and other forms of molecular interactions that are essential for drug-receptor binding.
In recent years, there has been a growing interest in heterocyclic compounds due to their broad spectrum of biological activities. Benzothiazole derivatives, in particular, have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The compound N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide is no exception and has been the subject of several studies exploring its pharmacological potential.
One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The benzothiazole ring system is known for its ability to modulate enzyme activity and receptor binding, while the methoxybenzamide group can enhance solubility and bioavailability. These properties make N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide an attractive candidate for the development of novel therapeutic agents.
The synthesis of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorine and methyl substituents on the benzothiazole ring requires careful selection of reagents and catalysts to ensure high yield and purity. Similarly, the attachment of the methoxybenzamide group necessitates optimized conditions to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.
In terms of biological activity, preliminary studies have suggested that N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide exhibits promising properties in vitro. These studies have focused on its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, research indicates that it may interact with enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression. Additionally, its ability to modulate inflammatory pathways makes it a candidate for treating chronic inflammatory diseases.
The pharmacokinetic profile of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide is another area of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy. Preliminary data suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability, which are favorable characteristics for a potential drug candidate. However, further studies are needed to fully characterize its pharmacokinetic properties.
The development of new drugs often involves a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and medicine. N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide, with its unique structural features and biological potential, represents an excellent example of how such collaboration can lead to innovative therapeutic solutions. Researchers are actively exploring its mechanisms of action and identifying potential clinical applications through preclinical studies.
In conclusion, N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide(CAS No. 897759-39) is a compound with significant pharmaceutical promise. Its structural characteristics and preliminary biological activity make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is likely to play an important role in future medical treatments.
897759-39-6 (N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)